Cas no 34263-66-6 (Thiocyanic acid, 2-cyanophenyl ester)

• Product Name: Thiocyanic acid, 2-cyanophenyl ester
• CAS No: 34263-66-6
• MF: C₈H₄N₂S
• MW: 160.195759773254
• CID: 1461691
• PubChem ID: 12409407
• Update Time: 2025-04-20

Thiocyanic acid, 2-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 2-cyanophenyl ester
• o-cyanophenyl thiocyanate
• 2-Cyanophenyl thiocyanate
• SCHEMBL11241316
• DTXSID601312323
• 34263-66-6

• Inchi： 1S/C8H4N2S/c9-5-7-3-1-2-4-8(7)11-6-10/h1-4H
• InChI Key： AAMZBIHDHIGOEQ-UHFFFAOYSA-N
• SMILES： S(C#N)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 160.00962
• Monoisotopic Mass: 160.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 47.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles